Cas no 1782594-34-6 (Ethyl 3-amino-6-cyanobenzofuran-2-carboxylate)

• Product Name: Ethyl 3-amino-6-cyanobenzofuran-2-carboxylate
• CAS No: 1782594-34-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD27922537
• CID: 4937736
• Update Time: 2023-08-22

Ethyl 3-amino-6-cyanobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-6-CYANOBENZOFURAN-2-CARBOXYLATE
• ethyl 3-amino-6-cyano-1-benzofuran-2-carboxylate
• Ethyl 3-amino-6-cyanobenzofuran-2-carboxylate

• MDL： MFCD27922537
• Inchi： 1S/C12H10N2O3/c1-2-16-12(15)11-10(14)8-4-3-7(6-13)5-9(8)17-11/h3-5H,2,14H2,1H3
• InChI Key： JDCTYFVPOYYOAG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C2C=CC(C#N)=CC1=2)N

Computed Properties

• Exact Mass: 230.06914219 g/mol
• Monoisotopic Mass: 230.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.22
• XLogP3: 2.5
• Topological Polar Surface Area: 89.2